Cas no 2640952-19-6 (6-[5-(cyclopropanesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-(2-methoxyethyl)-9H-purine)

• Product Name: 6-[5-(cyclopropanesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-(2-methoxyethyl)-9H-purine
• CAS No: 2640952-19-6
• MF: C₁₇H₂₄N₆O₃S
• MW: 392.475861549377
• CID: 5317336
• PubChem ID: 155798991
• Update Time: 2025-10-30

6-[5-(cyclopropanesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-(2-methoxyethyl)-9H-purine Chemical and Physical Properties

Names and Identifiers

• 2640952-19-6
• F6798-4504
• AKOS040731911
• 6-[5-(cyclopropanesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-(2-methoxyethyl)-9H-purine
• 6-[5-(Cyclopropylsulfonyl)hexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl]-9-(2-methoxyethyl)-9H-purine

• Inchi： 1S/C17H24N6O3S/c1-26-5-4-21-11-20-15-16(21)18-10-19-17(15)22-6-12-8-23(9-13(12)7-22)27(24,25)14-2-3-14/h10-14H,2-9H2,1H3
• InChI Key： GCKOCERJLAQKFR-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2N2CC3CN(S(C4CC4)(=O)=O)CC3C2)N(CCOC)C=1

Computed Properties

• Exact Mass: 392.16305982g/mol
• Monoisotopic Mass: 392.16305982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.66±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 612.7±65.0 °C(Predicted)
• pka: 6.98±0.10(Predicted)

Additional information on 6-[5-(cyclopropanesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-(2-methoxyethyl)-9H-purine

Comprehensive Overview of 6-[5-(cyclopropanesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-(2-methoxyethyl)-9H-purine (CAS No. 2640952-19-6)

The compound 6-[5-(cyclopropanesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-(2-methoxyethyl)-9H-purine (CAS No. 2640952-19-6) is a highly specialized purine derivative with significant potential in pharmaceutical research. Its unique structure, featuring a cyclopropanesulfonyl group and a methoxyethyl side chain, makes it a promising candidate for drug discovery, particularly in the fields of oncology and neurology. Researchers are increasingly interested in its mechanism of action and potential therapeutic applications, aligning with the growing demand for novel small-molecule inhibitors.

In recent years, the scientific community has focused on pyrrolo[3,4-c]pyrrole-based compounds due to their versatile pharmacological properties. The incorporation of a sulfonyl moiety in this molecule enhances its binding affinity to specific biological targets, such as kinases and G-protein-coupled receptors (GPCRs). This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects. The purine scaffold further underscores its relevance, as purine analogs are widely explored for their antiviral and anticancer properties.

One of the most frequently asked questions about CAS No. 2640952-19-6 revolves around its synthetic accessibility and scalability. Given the complexity of its octahydropyrrolo[3,4-c]pyrrole core, synthetic chemists are investigating efficient routes to produce this compound in high yields. Advances in flow chemistry and catalytic methods may offer solutions to these challenges, addressing the broader industry need for cost-effective and sustainable synthesis.

Another hot topic is the compound's potential role in addressing drug resistance, a critical issue in modern therapeutics. Preliminary studies suggest that the cyclopropanesulfonyl group could modulate efflux pump activity, thereby enhancing the efficacy of co-administered drugs. This has sparked interest in combinatorial therapies, particularly for hard-to-treat cancers and infectious diseases. Such applications are highly relevant to current searches on "next-generation kinase inhibitors" and "GPCR-targeted therapies."

From a structural perspective, the methoxyethyl side chain in 6-[5-(cyclopropanesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-(2-methoxyethyl)-9H-purine improves its pharmacokinetic profile, including solubility and metabolic stability. These attributes are crucial for oral bioavailability, a key consideration in drug development. Researchers are also exploring its potential as a proteolysis-targeting chimera (PROTAC) component, leveraging its ability to engage specific protein targets for degradation.

In summary, CAS No. 2640952-19-6 represents a compelling case study in modern medicinal chemistry. Its multifaceted applications—from kinase inhibition to overcoming drug resistance—make it a subject of intense research. As the pharmaceutical industry continues to prioritize innovation, compounds like this will likely play a pivotal role in shaping future therapies.